4-Bromo-3-fluorobenzyl bromide
Cat. No. B1339632
Key on ui cas rn:
127425-73-4
M. Wt: 267.92 g/mol
InChI Key: GMVNLHLMJSMARX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08022250B2
Procedure details
A solution of 4-bromo-3-fluorotoluene (10 g, 0.053 moles) in carbon tetrachloride (100 ml) is added with N-bromosuccinimide, (NBS; 14 g, 0.08 moles). The mixture is refluxed, added with dibenzoyl peroxide (100 mg, 0.4 mmoles), refluxed for 1 hour, then cooled at room temperature and extracted with water. The aqueous phase is discarded, the organic phase is washed with brine, dried over sodium sulfate and concentrated under vacuum to give an oil (16 g) which is subjected to chromatography on a silica gel column (150 g), eluting with hexane, to afford the product.
Name
Identifiers
|
REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][C:5]([CH3:8])=[CH:4][C:3]=1[F:9].[Br:10]N1C(=O)CCC1=O.C(OOC(=O)C1C=CC=CC=1)(=O)C1C=CC=CC=1>C(Cl)(Cl)(Cl)Cl>[Br:1][C:2]1[CH:7]=[CH:6][C:5]([CH2:8][Br:10])=[CH:4][C:3]=1[F:9]
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Inputs
Step One
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Name
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|
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Quantity
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10 g
|
|
Type
|
reactant
|
|
Smiles
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BrC1=C(C=C(C=C1)C)F
|
|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
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Smiles
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BrN1C(CCC1=O)=O
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|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
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C1CC(=O)N(C1=O)Br
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|
Name
|
|
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Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)(Cl)(Cl)Cl
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Step Two
|
Name
|
|
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Quantity
|
100 mg
|
|
Type
|
reactant
|
|
Smiles
|
C(C1=CC=CC=C1)(=O)OOC(C1=CC=CC=C1)=O
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
|
Conditions are dynamic
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1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The mixture is refluxed
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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refluxed for 1 hour
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|
Duration
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1 h
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
extracted with water
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WASH
|
Type
|
WASH
|
|
Details
|
the organic phase is washed with brine
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated under vacuum
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Outcomes
Product
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Name
|
|
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Type
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product
|
|
Smiles
|
BrC1=C(C=C(CBr)C=C1)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 16 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
